Cas no 100234-78-4 (1-{bicyclo2.2.1hept-5-en-2-yl}prop-2-en-1-one)

• Product Name: 1-{bicyclo2.2.1hept-5-en-2-yl}prop-2-en-1-one
• CAS No: 100234-78-4
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 2860475
• PubChem ID: 548703
• Update Time: 2023-11-24

1-{bicyclo2.2.1hept-5-en-2-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene-5-yl, vinyl ketone
• 1-Bicyclo[2.2.1]hept-5-en-2-yl-2-propen-1-one #
• 2-Propen-1-one, 1-bicyclo[2.2.1]hept-5-en-2-yl-
• 1-{bicyclo2.2.1hept-5-en-2-yl}prop-2-en-1-one

• Inchi： 1S/C10H12O/c1-2-10(11)9-6-7-3-4-8(9)5-7/h2-4,7-9H,1,5-6H2
• InChI Key： OWDVHQGGVUTHMJ-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 148.088815g/mol
• Monoisotopic Mass: 148.088815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 148.2g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds